Cas no 1219949-20-8 (4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride)

• Product Name: 4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride
• CAS No: 1219949-20-8
• MF: C₁₃H₁₈Cl₃NO
• MW: 310.647120952606
• CID: 4687129
• Update Time: 2025-10-28

4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2,4-Dichlorophenoxy)ethyl]piperidine hydrochloride
• 4-[2-(2,4-Dichlorophenoxy)ethyl]piperidinehydrochloride
• 4-(2-(2,4-Dichlorophenoxy)ethyl)piperidine hydrochloride
• 4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C13H17Cl2NO.ClH/c14-11-1-2-13(12(15)9-11)17-8-5-10-3-6-16-7-4-10;/h1-2,9-10,16H,3-8H2;1H
• InChI Key： KYGKMIOGQRBVGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCC1CCNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 222
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride

4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride (CAS No. 1219949-20-8): A Comprehensive Overview

4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride (CAS No. 1219949-20-8) is a specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a piperidine derivative, has garnered attention due to its unique structural properties and potential uses in various scientific fields. In this article, we delve into the chemical characteristics, applications, and market relevance of this compound, while addressing common queries and trends in the scientific community.

The molecular structure of 4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride features a piperidine ring attached to a 2,4-dichlorophenoxyethyl group, with a hydrochloride salt form enhancing its stability. This configuration contributes to its solubility in polar solvents, making it suitable for laboratory and industrial applications. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and crop protection formulations.

One of the most frequently asked questions about CAS No. 1219949-20-8 revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the reaction of 2,4-dichlorophenol with ethylene oxide, followed by piperidine incorporation and subsequent hydrochlorination. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for research applications.

In recent years, the demand for 4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride has increased due to its potential role in developing novel pharmaceutical intermediates. Scientists are particularly interested in its application in central nervous system (CNS) drug development, where piperidine derivatives are known to exhibit bioactive properties. Additionally, its agrochemical applications, such as in the formulation of herbicides and pesticides, have sparked interest among researchers aiming to improve crop yield and pest resistance.

The compound's stability under various environmental conditions is another area of interest. Studies indicate that 4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride remains stable at room temperature, though it should be stored in a cool, dry place to prevent degradation. Its compatibility with other chemicals makes it a versatile candidate for formulation studies, particularly in controlled-release systems and drug delivery mechanisms.

Market trends show a growing preference for high-purity piperidine derivatives, driven by advancements in pharmaceutical research and agrochemical innovation. Companies specializing in fine chemicals are investing in scalable synthesis methods for CAS No. 1219949-20-8 to meet the rising demand. Regulatory compliance and safety protocols are also emphasized, ensuring that the compound is handled responsibly in laboratory and industrial settings.

For researchers and industry professionals, understanding the physicochemical properties of 4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride is essential. Key parameters such as melting point, solubility, and partition coefficient (logP) are frequently studied to optimize its use in various applications. The compound's low toxicity profile further enhances its appeal for use in sensitive research areas, including biomedical studies.

In conclusion, 4-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride (CAS No. 1219949-20-8) represents a valuable compound in modern scientific research. Its diverse applications, from drug development to agrochemical formulations, highlight its importance in advancing technology and innovation. As research continues to uncover new possibilities for this compound, its relevance in the scientific community is expected to grow, making it a subject of ongoing interest and exploration.